Cas no 1160262-75-8 (2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride
• CAS No: 1160262-75-8
• MF: C₂₂H₂₂ClNO
• MW: 351.869184970856
• MDL: MFCD03421247
• CID: 4682492
• Update Time: 2025-06-11

2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-SEC-BUTYLPHENYL)-6,8-DIMETHYLQUINOLINE-4-CARBONYL CHLORIDE
• 2-(4-(sec-Butyl)phenyl)-6,8-dimethylquinoline-4-carbonyl chloride
• BBL014653
• STL197062
• R7149
• 2-[4-(butan-2-yl)phenyl]-6,8-dimethylquinoline-4-carbonyl chloride
• 6,8-dimethyl-2-[4-(sec-butyl)phenyl]quinoline-4-carbonyl chloride
• 4-quinolinecarbonyl chloride, 6,8-dimethyl-2-[4-(1-methylpropyl)phenyl]-
• 2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

• MDL： MFCD03421247
• Inchi： 1S/C22H22ClNO/c1-5-14(3)16-6-8-17(9-7-16)20-12-19(22(23)25)18-11-13(2)10-15(4)21(18)24-20/h6-12,14H,5H2,1-4H3
• InChI Key： BGLVZBUMDPNCGL-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(=CC=2)C(C)CC)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• Topological Polar Surface Area: 30

2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride Security Information

• Storage Condition：(BD507155)

Additional information on 2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

Introduction to 2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160262-75-8)

2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1160262-75-8, belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a sec-butylphenyl group and dimethyl substituents at the 6 and 8 positions of the quinoline ring, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The sec-butylphenyl moiety in 2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride introduces steric hindrance and electronic effects that can influence the compound's interactions with biological targets. This substitution pattern is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the carbonyl chloride functionality at the 4-position of the quinoline ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives. These features make it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride. These improvements have been driven by the demand for high-purity intermediates in pharmaceutical manufacturing. Modern techniques such as flow chemistry and catalytic processes have been employed to optimize yield and reduce waste, aligning with the growing emphasis on sustainable practices in the chemical industry. The ability to produce this compound with high efficiency and purity is crucial for its application in downstream synthetic transformations.

In terms of biological activity, 2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride has been investigated for its potential as a precursor in the development of antimicrobial and anticancer agents. Quinoline derivatives are well-documented for their broad spectrum of biological effects, including interactions with bacterial enzymes and cellular pathways involved in cancer progression. The specific substitution pattern in this compound may confer unique properties that enhance its efficacy against these targets. Preliminary studies have suggested that derivatives of this molecule exhibit promising activity against certain resistant bacterial strains, highlighting its significance in combating antibiotic-resistant infections.

The synthesis of 2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include Friedel-Crafts alkylation to introduce the sec-butylphenyl group, followed by Vilsmeier-Haack formylation to install the carbonyl group at the 4-position. The dimethyl groups at the 6 and 8 positions are typically introduced through selective methylation reactions. Each step must be carefully optimized to ensure high yield and minimal side products. Advances in computational chemistry have also played a role in predicting optimal reaction conditions, reducing experimental trial-and-error and accelerating the development process.

The role of computational methods in understanding the reactivity of 2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at a molecular level. This information is invaluable for designing experiments aimed at optimizing drug candidates. Additionally, computational studies can help identify potential metabolic pathways by which this compound might be processed in vivo, providing insights into its pharmacokinetic behavior. Such data is critical for assessing drug safety and efficacy before moving into clinical trials.

Future research directions for 2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride may focus on exploring its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, researchers can generate libraries of derivatives with tailored properties. High-throughput screening techniques combined with machine learning algorithms can accelerate this process by rapidly evaluating large datasets of compounds for biological activity. This approach has already shown success in identifying novel lead compounds for various therapeutic indications.

The environmental impact of synthesizing 2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride is another important consideration. Efforts are being made to develop greener synthetic routes that minimize hazardous waste and energy consumption. For instance, biocatalytic methods using enzymes as catalysts offer a sustainable alternative to traditional chemical synthesis. Such approaches not only reduce environmental impact but also often improve reaction efficiency and selectivity. As regulatory pressures on sustainable practices continue to grow, these innovations will become increasingly important in pharmaceutical manufacturing.

In conclusion,2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160262-75-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential therapeutic applications. Its synthesis involves sophisticated organic transformations that require precise control over reaction conditions, while computational methods provide valuable insights into its reactivity and biological interactions. Ongoing research aims to explore its potential as a drug scaffold through innovative synthetic strategies and high-throughput screening techniques. As the demand for sustainable practices grows within the chemical industry,2-(4-Sec-butylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride exemplifies how cutting-edge science can contribute to both medical progress and environmental stewardship.